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Compound of Interest

Compound Name: Quinoline-d7

Cat. No.: B167102

Quinoline-d7 is the deuterated analog of quinoline, a heterocyclic aromatic organic compound.
In modern analytical and metabolic research, isotopically labeled compounds like Quinoline-d7
are indispensable tools. The substitution of hydrogen atoms with their heavier deuterium
isotopes renders the molecule easily distinguishable by mass-sensitive analytical techniques,
primarily Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.
This property allows it to serve as a highly effective internal standard for the precise
guantification of its unlabeled counterpart in complex biological and environmental matrices.[1]
This guide provides a detailed examination of the physical and chemical characteristics of
Quinoline-d7, offering researchers and drug development professionals the foundational
knowledge required for its effective application, handling, and storage.

Molecular Identity and Structural Characterization

The fundamental identity of Quinoline-d7 is defined by its molecular structure, where seven
hydrogen atoms on the quinoline scaffold have been replaced by deuterium. This substitution is
the basis for its utility in isotope dilution mass spectrometry (IDMS).

IUPAC Name: 2,3,4,5,6,7,8-heptadeuterioquinoline[2]

Molecular Formula: CeD7N[1][3]

Molecular Weight: 136.20 g/mol [3][4]

CAS Number: 34071-94-8[2][5]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b167102?utm_src=pdf-interest
https://www.benchchem.com/product/b167102?utm_src=pdf-body
https://www.benchchem.com/product/b167102?utm_src=pdf-body
https://www.medchemexpress.com/quinoline-d7.html
https://www.benchchem.com/product/b167102?utm_src=pdf-body
https://www.benchchem.com/product/b167102?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Quinoline-d7
https://www.medchemexpress.com/quinoline-d7.html
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/quinoline-d7-dlm-1158-1
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/quinoline-d7-dlm-1158-1
https://www.sigmaaldrich.com/SG/en/product/aldrich/641596
https://pubchem.ncbi.nlm.nih.gov/compound/Quinoline-d7
https://www.lgcstandards.com/BY/en/Quinoline-d7/p/CDN-D-1450
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Molecular structure of Quinoline-d7 (CsD7N).

Physical State and Sensory Characteristics

At ambient laboratory conditions, Quinoline-d7 is a liquid.[1] Its physical appearance and
sensory properties are critical indicators of its purity and stability.

Physical State: Liquid.

o Appearance: Quinoline-d7 is a hygroscopic liquid, meaning it readily absorbs moisture from
the atmosphere.[6] This property necessitates careful handling and storage to prevent
contamination and degradation.

e Color: When pure, the compound ranges from colorless to a light blue hue.[1][6] The
development of a yellow and subsequently brown color is a key indicator of degradation. This
discoloration is often accelerated by exposure to light and air, a characteristic shared with its
non-deuterated analog.[6]

» Odor: It possesses a strong, characteristic odor.[6] While odor is a subjective property, a
significant deviation from the expected scent could suggest the presence of impurities.

Quantitative Physical and Chemical Data

The physicochemical properties of Quinoline-d7 are nearly identical to those of unlabeled
quinoline, as deuterium substitution has a minimal effect on intermolecular forces. These
parameters are crucial for experimental design, including reaction setup, solvent selection, and
purification processes.
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Property Value Source(s)
Density 1.151 g/mL at 25 °C [1]4]
Melting Point -17t0-13°C [4]

Boiling Point 237 °C (at atmospheric )

pressure)

Flash Point 101 °C (213.8 °F) - closed cup  [4]

Isotopic Purity Typically =97 atom % D [4]
Chemical Purity Typically 298% (CP) [3114]

Solubility Profile

The solubility of a compound is a critical parameter for its application, particularly in preparing
stock solutions and analytical standards. Quinoline-d7 exhibits a solubility profile consistent
with its polar heterocyclic structure combined with an aromatic system.

o Water Solubility: It is only slightly soluble in cold water but dissolves readily in hot water.[6]

o Organic Solvents: It demonstrates high solubility in most common organic solvents, including
alcohols, ethers, acetone, and benzene.[6]

This solubility profile provides researchers with flexibility in choosing a suitable solvent system
for LC-MS, GC-MS, or NMR analysis, ensuring complete dissolution and compatibility with the
analytical method.

Protocol for Handling, Storage, and Use

Due to its hygroscopic nature, light sensitivity, and potential hazards, a strict protocol for
handling and storage is paramount to maintain the integrity of Quinoline-d7 and ensure
laboratory safety.[2][3][7][8]

Initial Receipt and Storage

Upon receipt, the compound should be immediately transferred to a designated storage
location. The recommended long-term storage condition for the pure (neat) compound is -20°C
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to minimize degradation.[1] For routine use, storage at room temperature is acceptable,
provided the container is tightly sealed and protected from light and moisture.[3][8]

Aliguoting and Sample Preparation Workflow

To prevent contamination of the primary stock, it is best practice to prepare smaller aliquots for
daily or project-specific use.
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Long-Term Storage

Store neat Quinoline-d7
at-20°C or RT [2, 7, 8]
(Tightly sealed, protected from light)

Sample Preparation (Inert Atmosphere)

Equilibrate container
to room temperature

Work in a fume hood
under inert gas (Nz or Ar)

Withdraw required volume
using a dry syringe

:

Immediately seal primary
and aliquot containers

Use & Dlsposal
Dissolve in appropriate
solvent for analysis

'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. medchemexpress.com [medchemexpress.com]

2. Quinoline-d7 | C9H7N | CID 12202083 - PubChem [pubchem.ncbi.nim.nih.gov]

3. isotope.com [isotope.com]

4. Quinoline-d7 Aldrich [sigmaaldrich.com]

5. Quinoline-d7 | CAS 34071-94-8 | LGC Standards [lgcstandards.com]

6. Quinoline - Wikipedia [en.wikipedia.org]

7. aksci.com [aksci.com]

8. isotope.com [isotope.com]

« To cite this document: BenchChem. [Introduction: The Role of Isotopic Labeling in Advanced
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167102#physical-state-and-appearance-of-quinoline-
d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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